[6-(aziridin-1-yl)-7-methyl-5,8-dioxo-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazol-3-yl] propanoate

• Molecular Formula: C16H17N3O4
• Molecular Weight: 315.32 g/mol
• IUPAC Name: [6-(aziridin-1-yl)-7-methyl-5,8-dioxo-2,3-dihydro-1H-pyrrolo[1,2-a]benzimidazol-3-yl] propanoate
• InChI: InChI=1S/C16H17N3O4/c1-3-10(20)23-9-4-5-19-13-11(17-16(9)19)15(22)12(18-6-7-18)8(2)14(13)21/h9H,3-7H2,1-2H3
• InChI Key: NPSQJYCWTMTMAH-UHFFFAOYSA-N
• Canonical SMILES: CCC(=O)OC1CCN2C1=NC3=C2C(=O)C(=C(C3=O)N4CC4)C

Description

NSC651079 is a chemical compound known for its ability to induce apoptosis in cancer cells. It has been studied for its potential use in cancer therapy, particularly in cases where traditional treatments are ineffective due to p53 mutations .

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of NSC651079 involves multiple steps, including the formation of key intermediates and the final coupling reaction. The specific synthetic route and reaction conditions are detailed in various research articles, but generally, it involves the use of organic solvents, catalysts, and controlled temperature conditions .

Industrial Production Methods

Industrial production of NSC651079 would likely involve scaling up the laboratory synthesis methods. This would include optimizing reaction conditions for larger batches, ensuring purity and consistency, and implementing safety measures for handling potentially hazardous chemicals .

Chemical Reactions Analysis

Types of Reactions

NSC651079 undergoes several types of chemical reactions, including:

Oxidation: This reaction involves the addition of oxygen or the removal of hydrogen, often using oxidizing agents.

Reduction: This reaction involves the addition of hydrogen or the removal of oxygen, typically using reducing agents.

Substitution: This reaction involves the replacement of one functional group with another, often using nucleophiles or electrophiles.

Common Reagents and Conditions

Oxidation: Common oxidizing agents include potassium permanganate and hydrogen peroxide.

Reduction: Common reducing agents include sodium borohydride and lithium aluminum hydride.

Substitution: Common reagents include halogens, acids, and bases.

Major Products

The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may produce ketones or aldehydes, while reduction may produce alcohols .

Scientific Research Applications

NSC651079 has a wide range of scientific research applications, including:

Chemistry: Used as a reagent in various organic synthesis reactions.

Biology: Studied for its effects on cellular processes, particularly apoptosis.

Medicine: Investigated for its potential use in cancer therapy, especially in cases with p53 mutations.

Industry: Potential applications in the development of new pharmaceuticals and chemical products.

Mechanism of Action

NSC651079 exerts its effects by inducing apoptosis in cancer cells. It activates caspase enzymes, leading to the cleavage of cytokeratin-18 and other cellular proteins. This process is independent of the p53 pathway, making it effective even in cells with p53 mutations. The compound also induces lysosomal membrane permeabilization, leading to the release of cathepsin B and cathepsin D into the cytosol, which further promotes apoptosis .

Comparison with Similar Compounds

Similar Compounds

NSC687852: Another compound that induces DNA damage and p53 expression but shows different dose-response characteristics.

NSC652287: Known for its ability to induce apoptosis through different pathways.

Uniqueness

NSC651079 is unique in its ability to induce apoptosis independently of the p53 pathway. This makes it particularly valuable for treating cancers with p53 mutations, which are often resistant to traditional therapies .